Cas no 10517-66-5 (4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile)

• Product Name: 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile
• CAS No: 10517-66-5
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 200839
• PubChem ID: 264979
• Update Time: 2025-04-19

4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile
• 1,1-Diphenyl-2-(4-cyanophenyl)aethanol
• 4-(2-Hydroxy-2,2-diphenyl-ethyl)-benzonitril
• AC1L6CZM
• AC1Q4REI
• AG-K-17062
• AR-1F5893
• CTK4A3640
• NSC100703
• SureCN5881613
• 10517-66-5
• NSC-100703
• DTXSID20295234
• NSC 100703
• SCHEMBL5881613

• Inchi： 1S/C21H17NO/c22-16-18-13-11-17(12-14-18)15-21(23,19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,23H,15H2
• InChI Key： XEERADXKZMFPDF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 299.13111
• Monoisotopic Mass: 299.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 460.4°Cat760mmHg
• Flash Point: 232.3°C
• Refractive Index: 1.652
• PSA: 44.02
• LogP: 4.03688